Cas no 7511-19-5 ( )
structure
Product Name:
CAS No:7511-19-5
MF:C15H20N2O2
MW:260.331503868103
CID:981437
PubChem ID:347344
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-benzoylpiperidin-2-yl)-N-methylacetamide
- NSC405980
- DTXSID50324187
- 7511-19-5
- NSC-405980
-
-
- Inchi: 1S/C15H20N2O2/c1-16-14(18)11-13-9-5-6-10-17(13)15(19)12-7-3-2-4-8-12/h2-4,7-8,13H,5-6,9-11H2,1H3,(H,16,18)
- InChI Key: NQDQWPAOQYFQPA-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N1CCCCC1CC(NC)=O
Computed Properties
- Exact Mass: 260.1526
- Monoisotopic Mass: 260.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.41
Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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